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Compound of Interest

Compound Name: Everolimus-d4

Cat. No.: B563853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the safe handling, storage, and use of

Everolimus-d4. The following sections detail the compound's properties, associated hazards,

recommended safety precautions, and a representative experimental protocol for its application

as an internal standard in analytical methods.

Compound Information
Everolimus-d4 is a deuterated form of Everolimus, a potent inhibitor of the mammalian target

of rapamycin (mTOR) kinase. It is primarily utilized as an internal standard for the accurate

quantification of Everolimus in biological samples using mass spectrometry-based assays.

Physical and Chemical Properties
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Property Value Reference

Chemical Name
40-O-(2-Hydroxyethyl-

d4)rapamycin
[1]

Synonyms RAD001-d4, SDZ-RAD-d4 [2]

CAS Number 1338452-54-2 [1]

Molecular Formula C₅₃H₇₉D₄NO₁₄ [1]

Molecular Weight 962.25 g/mol [2]

Appearance Off-White to Pale Yellow Solid [3]

Solubility
Soluble in Chloroform and

Methanol
[4]

Stability and Storage
Proper storage is crucial to maintain the integrity of Everolimus-d4.

Condition Recommendation Reference

Storage Temperature

Store at -20°C. Some suppliers

recommend 2-8°C or 4°C.

Always refer to the supplier's

specific instructions.

[3][4][5]

Shipping

Typically shipped at ambient

temperature for domestic

destinations, but may require

dry ice for international

shipping.

[4][5]

Long-term Stability
Stable for at least 4 years

when stored correctly.
[4]

Precautions

Protect from light, air, and

moisture. Store under an inert

atmosphere.

[3][5]
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Safety and Handling
Everolimus-d4, like its non-deuterated counterpart, is a biologically active molecule and

should be handled with care. The following information is a summary of potential hazards and

recommended safety measures.

Hazard Identification
Hazard Classification

Precautionary
Statement

Reference

Target Organ Toxicity

Causes damage to

organs through

prolonged or repeated

exposure.

Do not breathe

dust/fume/gas/mist/va

pors/spray. Wash

hands thoroughly after

handling. Do not eat,

drink or smoke when

using this product.

[2][5]

Carcinogenicity
Suspected of causing

cancer.

Obtain special

instructions before

use. Do not handle

until all safety

precautions have

been read and

understood.

[6]

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child.

Obtain special

instructions before

use. Do not handle

until all safety

precautions have

been read and

understood.

[6]

Aquatic Hazard

Very toxic to aquatic

life with long lasting

effects.

Avoid release to the

environment.
[6]
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Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling Everolimus-d4:

Respiratory Protection: A self-contained breathing apparatus or a properly fitted respirator is

recommended, especially when handling the solid form to avoid dust formation.[1]

Eye Protection: Chemical safety goggles are essential to prevent eye contact.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: A lab coat or protective clothing should be worn.[1]

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[2]

Skin Contact

Wash off immediately with

plenty of soap and water.

Remove contaminated clothing

and shoes. Get medical

attention if irritation develops.

[2]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1][6]

Spills and Disposal
Accidental Release: In case of a spill, wear appropriate PPE. For solid material, gently

sweep up and place in a suitable container for disposal. Avoid generating dust. For solutions,

absorb with an inert material and place in a chemical waste container.[1]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material should be considered hazardous waste.[6]

Mechanism of Action: mTOR Signaling Pathway
Everolimus exerts its biological effects by inhibiting the mTOR signaling pathway. Everolimus

first binds to the intracellular protein FKBP12. This complex then interacts with and inhibits
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mTOR Complex 1 (mTORC1), a central regulator of cell growth, proliferation, and survival.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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